2-[(3E)-6-Fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid
2-[(3E)-6-Fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
32004-67-4
VCID:
VC0005328
InChI:
InChI=1S/C20H17FO2S/c1-12-17(9-13-3-6-15(24-2)7-4-13)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9+
SMILES:
CC1=C(C2=C(C1=CC3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O
Molecular Formula:
C20H17FO2S
Molecular Weight:
340.4 g/mol
2-[(3E)-6-Fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid
CAS No.: 32004-67-4
Inhibitors
VCID: VC0005328
Molecular Formula: C20H17FO2S
Molecular Weight: 340.4 g/mol
![2-[(3E)-6-Fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid - 32004-67-4](/images/no_structure.jpg)
| CAS No. | 32004-67-4 |
|---|---|
| Product Name | 2-[(3E)-6-Fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid |
| Molecular Formula | C20H17FO2S |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | 2-[(3E)-6-fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid |
| Standard InChI | InChI=1S/C20H17FO2S/c1-12-17(9-13-3-6-15(24-2)7-4-13)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9+ |
| Standard InChIKey | LFWHFZJPXXOYNR-RQZCQDPDSA-N |
| Isomeric SMILES | CC\1=C(C2=C(/C1=C/C3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O |
| SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O |
| Canonical SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O |
| Synonyms | (Z)-2-(5-fluoro-2-methyl-1-(4-(methylthio)benzylidene)-1H-inden-3-yl)acetic acid |
| PubChem Compound | 6034911 |
| Last Modified | Nov 11 2021 |
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